1-Ethylpyrazolo[3,4-b]pyridine-5-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-Ethylpyrazolo[3,4-b]pyridine-5-carboxylic acid” is a chemical compound . It is a derivative of pyrazolo[3,4-b]pyridine .
Synthesis Analysis
The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, including “this compound”, has been reported in various studies . The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system . A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H as the catalyst has been introduced .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the molecular formula C7H10N2O2 . Pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “this compound” involve a sequential opening/closing cascade reaction . The use of a, -unsaturated compounds in reactions with N-nucleophiles using amorphous carbon-supported sulfonic acid (AC-SO3H) as an effective catalyst in the presence of ethanol as the reaction medium has been highlighted .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include its appearance, which is white to cream or pale yellow in color. It is available in the form of crystals or powder or crystalline powder. The assay (Aqueous acid-base Titration) is ≥96.0 to ≤104.0%. The melting point (clear melt) is 136.0-145.0°C .
Scientific Research Applications
Selective Inhibition of A1 Adenosine Receptors
1-Ethylpyrazolo[3,4-b]pyridine-5-carboxylic acid derivatives have been explored for their potential in selectively inhibiting A1 adenosine receptors. This research aimed at improving the selectivity and affinity of compounds towards the A1 receptor subtype, comparing them with other pyrazolo-pyridines. The study synthesized a range of 4-aminopyrazolo[3,4-b]pyridine 5-carboxylic acid esters, which showed significant improvement in affinity and selectivity towards the A1 adenosine receptor, providing a promising avenue for therapeutic applications (Manetti et al., 2005).
Development of CRF(1) Antagonists
The compound has also served as a foundation for synthesizing derivatives targeting the corticotropin-releasing factor type-1 (CRF1) receptors. Through optimization processes, researchers developed compounds with subnanomolar binding affinity, indicating the potential for high-efficacy CRF(1) antagonists. These findings suggest the adaptability of the this compound framework for developing compounds with significant biological activities (Huang et al., 2003).
Antitumor and Antimicrobial Activities
Moreover, derivatives of this compound have been synthesized with an aim to explore their antitumor and antimicrobial activities. Novel N-arylpyrazole-containing enaminones were synthesized, leading to the discovery of compounds exhibiting cytotoxic effects against human breast and liver carcinoma cell lines, comparable to those of known standard treatments. This research opens pathways to developing new therapeutic agents against cancer and microbial infections (Riyadh, 2011).
Photophysical Property Studies
The pyrazolo[3,4-b]pyridine framework has also been utilized in the study of photophysical properties. Research into pyrazolo[3,4-b]pyridines with various substituents has shown the impact of these modifications on fluorescence properties. This area of study not only aids in understanding the photophysical behaviors of these compounds but also provides insights into their potential applications in material sciences, such as in the development of fluorescent probes or materials (Patil et al., 2011).
Mechanism of Action
Target of Action
Pyrazolo[3,4-b]pyridine derivatives have been evaluated for activity and access to pharmaceutical products, which have been applied with selective antibacterial, antiviral, antifungal, and antitumor activity .
Mode of Action
It’s known that the compound is part of the pyrazolo[3,4-b]pyridine family, which is known to interact with various biological targets due to its structural similarity with purine bases adenine and guanine .
Biochemical Pathways
It’s known that pyrazolo[3,4-b]pyridine derivatives can influence a wide range of biochemical pathways due to their broad spectrum of biological activity .
Result of Action
Compounds of the pyrazolo[3,4-b]pyridine family have been associated with a range of biological activities, including antibacterial, antiviral, antifungal, and antitumor effects .
Biochemical Analysis
Cellular Effects
The specific cellular effects of 1-Ethylpyrazolo[3,4-b]pyridine-5-carboxylic acid are not well-documented. Related pyrazolo[3,4-b]pyridine derivatives have shown inhibitory effects on certain cellular processes. For instance, some derivatives have been found to inhibit TRKA, a receptor associated with cell proliferation and differentiation .
Molecular Mechanism
Related compounds have been found to interact with various biomolecules, leading to changes in gene expression and enzyme activity .
Temporal Effects in Laboratory Settings
There is limited information available on the temporal effects of this compound in laboratory settings. Related compounds have been synthesized and studied for their stability and long-term effects on cellular function .
properties
IUPAC Name |
1-ethylpyrazolo[3,4-b]pyridine-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2/c1-2-12-8-6(5-11-12)3-7(4-10-8)9(13)14/h3-5H,2H2,1H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDCGGUUHASJKIG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=NC=C(C=C2C=N1)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.